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Compound of Interest

Compound Name: Methanol-d4

Cat. No.: B120146 Get Quote

For researchers, scientists, and professionals in drug development, the precise and safe

handling of specialized solvents like Methanol-d4 (CD3OD) is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure the integrity of your work and the safety of your laboratory personnel.

Immediate Safety and Hazard Information
Methanol-d4, while a valuable solvent in applications such as NMR spectroscopy, presents

significant health and safety risks. It is a flammable liquid and is toxic if swallowed, inhaled, or

in contact with skin. Inhalation of vapors can lead to severe and permanent damage to the

central nervous system.

First Aid Measures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

administer artificial respiration and seek immediate medical attention.

Skin Contact: Remove all contaminated clothing at once. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do so. Seek

immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Methanol-d4. Below is a summary of

the required equipment.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Butyl rubber).

Prevents skin contact with the

toxic solvent.

Body Protection

Flame-retardant laboratory

coat worn over long pants and

closed-toe shoes.

Protects skin from accidental

spills and splashes.

Respiratory Protection

All handling of Methanol-d4

should be conducted in a

certified chemical fume hood.

Minimizes the inhalation of

toxic and flammable vapors.

Glove Compatibility for Methanol
Selecting the correct gloves is critical for preventing dermal exposure. The breakthrough time,

or the time it takes for a chemical to permeate the glove material, is a key factor. Below is a

table summarizing the resistance of common glove materials to Methanol.
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Glove Material Breakthrough Time/Rating Recommendations for Use

Nitrile Rubber

Fair / Breakthrough times can

be as low as <10 to 30-60

minutes for some thin

disposable gloves. A specific

Ansell glove reports 170

minutes.

Suitable for splash protection

and short-duration tasks.

Double gloving is

recommended for extended

use. Always change gloves

immediately after

contamination.

Butyl Rubber Excellent / > 480 minutes

Recommended for prolonged

contact and handling large

quantities of Methanol-d4.

Viton® Excellent / > 480 minutes
Offers excellent protection for

extended handling.

Natural Rubber (Latex) Poor to Fair

Not recommended for handling

Methanol-d4 due to low

chemical resistance.

Note: Glove breakthrough times can vary significantly based on the manufacturer, glove

thickness, and the specific conditions of use. Always consult the manufacturer's chemical

resistance guide for the specific gloves used in your laboratory.

Experimental Protocol: Preparation of an NMR
Sample in Methanol-d4
This protocol outlines the standard procedure for preparing a sample for Nuclear Magnetic

Resonance (NMR) spectroscopy using Methanol-d4 as the solvent.

Materials:

Compound of interest

Methanol-d4 (CD3OD)

High-quality 5 mm NMR tube and cap
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Pasteur pipette or syringe

Small vial

Vortex mixer (optional)

Procedure:

Determine the required amount of your sample. For a standard 1H NMR spectrum,

approximately 1-5 mg of the compound is typically sufficient. For 13C NMR, a more

concentrated sample of 10-20 mg is often required.

Weigh the sample. Accurately weigh the desired amount of your solid sample and transfer it

to a small, clean, and dry vial.

Add the deuterated solvent. Using a clean Pasteur pipette or syringe, add approximately 0.6-

0.7 mL of Methanol-d4 to the vial containing your sample.

Dissolve the sample. Gently swirl or vortex the vial to completely dissolve the sample.

Visually inspect the solution to ensure there is no undissolved particulate matter. If solids are

present, the solution must be filtered. A Pasteur pipette with a small cotton plug can be used

for filtration.

Transfer the solution to the NMR tube. Carefully transfer the clear solution from the vial into

the NMR tube using a clean Pasteur pipette.

Check the solution height. The height of the solution in the NMR tube should be

approximately 4-5 cm.

Cap and label the NMR tube. Securely cap the NMR tube and label it clearly with the sample

identification.

Clean the exterior of the NMR tube. Before inserting the tube into the NMR spectrometer,

wipe the outside with a lint-free tissue to remove any dust or residues.
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A systematic approach to the handling and disposal of Methanol-d4 is essential for laboratory

safety and environmental compliance.

Safe Handling and Storage Workflow
The following diagram illustrates the key steps for the safe handling and storage of Methanol-
d4 in the laboratory.
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Caption: Workflow for Safe Handling and Storage of Methanol-d4.

Step-by-Step Disposal Plan for Methanol-d4 Waste
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Proper disposal of Methanol-d4 and contaminated materials is a critical final step.

Waste Identification and Segregation:

All waste containing Methanol-d4 is classified as hazardous chemical waste due to its

flammability and toxicity.

Segregate Methanol-d4 waste from other waste streams, especially from halogenated

solvents, strong acids, and oxidizers.

Container Selection and Labeling:

Use a designated, chemically compatible, and leak-proof waste container with a secure

screw-top cap. High-density polyethylene (HDPE) or glass containers are appropriate.

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Methanol-d4," and the associated hazards (e.g., "Flammable," "Toxic").

Waste Accumulation:

Collect all liquid Methanol-d4 waste, including unused portions and solutions, in the

designated container.

Solid waste contaminated with Methanol-d4 (e.g., pipette tips, gloves, absorbent pads)

should be collected in a separate, clearly labeled, and sealed plastic bag or container.

Keep the waste container closed at all times except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory,

which should be a well-ventilated area away from sources of ignition and in secondary

containment.

Request for Disposal:

Once the waste container is nearly full (leaving at least 10% headspace to allow for vapor

expansion) or has reached the institutional time limit for accumulation, arrange for its

disposal.
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Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup of the hazardous waste. Follow all institutional guidelines for waste manifest and

pickup procedures.

By adhering to these guidelines, you can ensure a safe working environment and maintain the

highest standards of research practice when working with Methanol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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